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Introduction
AF 594 azide is a high-performance, red-fluorescent probe widely utilized in the life sciences

for the specific labeling of biomolecules. As an azide-functionalized derivative of the Alexa

Fluor 594 dye, it possesses exceptional photostability, high fluorescence quantum yield, and

good water solubility.[1] Its fluorescence is not sensitive to pH variations between 4 and 10.[1]

[2] These properties make it an ideal tool for demanding applications such as fluorescence

microscopy, flow cytometry, and super-resolution microscopy.[1][3]

The core utility of AF 594 azide lies in its ability to participate in bioorthogonal "click chemistry"

reactions. The azide group serves as a chemical handle that can be covalently and specifically

linked to a biomolecule containing a complementary alkyne group. This reaction is highly

selective and efficient, proceeding with minimal side reactions in complex biological samples.[4]

[5] This guide provides a comprehensive overview of the technical properties, reaction

mechanisms, and detailed protocols for the application of AF 594 azide in advanced

bioconjugation.

Core Properties and Technical Data
AF 594 azide is characterized by its robust photophysical and chemical properties, which are

critical for generating high-quality fluorescence data. The dye's sulfonated rhodamine core

structure contributes to its brightness and reduced tendency for self-quenching.
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Quantitative Data Summary
The key technical specifications for AF 594 azide and its parent fluorophore are summarized in

the table below for easy reference and comparison.

Property Value Reference(s)

Excitation Maximum (λex) ~590 nm [3][4][6]

Emission Maximum (λem) ~617 nm [3][4][6]

Molar Extinction Coeff. (ε) 92,000 cm⁻¹M⁻¹ [4]

Fluorescence Quantum Yield

(Φ)
0.66 [1][4][6]

Molecular Formula C₃₈H₃₉KN₆O₁₀S₂ [7]

Molecular Weight 842.98 g/mol [7]

Solubility Water, DMSO, DMF [6]

Optimal pH Range 4 - 10 [1][2]

Mechanism of Action: Bioorthogonal Click
Chemistry
AF 594 azide is primarily employed in click chemistry, a class of reactions that are rapid,

specific, and high-yield.[5] This allows for the precise covalent attachment of the fluorophore to

a target molecule that has been metabolically, enzymatically, or chemically engineered to

contain an alkyne group. Two main pathways are used: the copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) and the copper-free strain-promoted azide-alkyne cycloaddition

(SPAAC).

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
The CuAAC reaction is the most common form of click chemistry, involving the reaction

between a terminal alkyne and an azide to form a stable 1,2,3-triazole linkage.[8][9] The
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reaction is catalyzed by a Cu(I) species, which is typically generated in situ from a Cu(II) salt

(e.g., CuSO₄) and a reducing agent like sodium ascorbate.[10] To prevent oxidative damage to

biomolecules and enhance reaction efficiency, a copper-chelating ligand such as THPTA (tris(3-

hydroxypropyltriazolylmethyl)amine) is often included.[2][9]
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Reactants

Catalytic Cycle

AF 594-N₃

(Azide)

Cu(I)-Ligand
Complex

+
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(Terminal Alkyne)

+

Cu(II)SO₄

Cu(I)Reduction

Sodium
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THPTA Ligand AF 594-Triazole-Biomolecule
(Stable Conjugate)

Cycloaddition
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Comparison of Bioconjugation Workflows

CuAAC Workflow (In Vitro / Fixed Cells) SPAAC Workflow (Live Cells / In Vivo)

Alkyne-Biomolecule +
AF 594 Azide

Add:
1. CuSO₄

2. Sodium Ascorbate
3. THPTA Ligand

Incubate
(Room Temp, 30-60 min) Copper-Catalyzed

Wash / Purify

Labeled Biomolecule

DBCO-Biomolecule +
AF 594 Azide

Incubate
(Physiological Temp, 1-4h)

Wash Copper-Free

Labeled Biomolecule
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Start:
Purified Protein with

Bioorthogonal Handle
(Alkyne or DBCO)

Prepare Reagents:
- AF 594 Azide in DMSO

- Catalyst Stocks (for CuAAC)

Combine Protein and
AF 594 Azide

Add Catalyst Premix
& Sodium Ascorbate

  CuAAC Path

Incubate
(Protect from Light)

SPAAC Path  

Purify Conjugate
(e.g., Desalting Column)

Analysis:
- Spectrophotometry (DOL)
- SDS-PAGE / Western Blot

End:
Fluorescently Labeled Protein

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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